Cas no 124700-01-2 (4-(4-Chlorophenyl)semicarbazide Hydrochloride)

• Product Name: 4-(4-Chlorophenyl)semicarbazide Hydrochloride
• CAS No: 124700-01-2
• MF: C₇H₉Cl₂N₃O
• MW: 222.071859121323
• MDL: MFCD00060727
• CID: 103692
• PubChem ID: 2757858
• Update Time: 2025-06-11

4-(4-Chlorophenyl)semicarbazide Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Hydrazinecarboxamide,N-(4-chlorophenyl)-, hydrochloride (1:1)
• 1-amino-3-(4-chlorophenyl)urea,hydrochloride
• 4-(4-CHLOROPHENYL)SEMICARBAZIDE HYDROCHLORIDE
• N-(4-chlorophenyl)hydrazinecarboxamide hydrochloride
• MFCD00060727
• 4-(4-chlorophenyl)-semicarbazide hydrochloride
• 1-amino-3-(4-chlorophenyl)urea;hydrochloride
• A805278
• SCHEMBL8535282
• 1-amino-3-(4-chlorophenyl)urea hydrochloride
• 124700-01-2
• LUJMEZGXXZCWCF-UHFFFAOYSA-N
• N-(4-Chlorophenyl)hydrazinecarboxamidehydrochloride
• FT-0727878
• DTXSID20374058
• 4-(4-chlorophenyl)semicarbazide hydrochloride, AldrichCPR
• 4-(4-Chlorophenyl)semicarbazide Hydrochloride

• MDL： MFCD00060727
• Inchi： 1S/C7H8ClN3O.ClH/c8-5-1-3-6(4-2-5)10-7(12)11-9;/h1-4H,9H2,(H2,10,11,12);1H
• InChI Key： LUJMEZGXXZCWCF-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)NC(NN)=O.Cl

Computed Properties

• Exact Mass: 221.01200
• Monoisotopic Mass: 221.012
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 157
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.2A^2

Experimental Properties

• Density: g/cm3
• Melting Point: 260-262°C (dec.)
• Boiling Point: 341.8°Cat760mmHg
• Flash Point: 160.5°C
• PSA: 67.15000
• LogP: 3.30140

4-(4-Chlorophenyl)semicarbazide Hydrochloride Security Information

• Hazard Category Code： 36/37/38-25
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Additional information on 4-(4-Chlorophenyl)semicarbazide Hydrochloride

Comprehensive Overview of 4-(4-Chlorophenyl)semicarbazide Hydrochloride (CAS No. 124700-01-2)

4-(4-Chlorophenyl)semicarbazide Hydrochloride (CAS No. 124700-01-2) is a specialized organic compound widely utilized in pharmaceutical research, agrochemical development, and material science. This compound, characterized by its semicarbazide backbone and 4-chlorophenyl substituent, exhibits unique chemical properties that make it valuable for synthesizing derivatives with potential biological activity. Researchers frequently explore its role as a building block for heterocyclic compounds, particularly in designing enzyme inhibitors or ligands for metal-organic frameworks (MOFs).

In recent years, the demand for 4-(4-Chlorophenyl)semicarbazide Hydrochloride has surged due to its relevance in drug discovery pipelines. Its molecular structure allows for selective modifications, enabling scientists to target specific protein-protein interactions or receptor binding sites. A trending topic in 2023 involves its potential application in antimicrobial agents, addressing global concerns over antibiotic resistance. Studies suggest that derivatives of this compound may exhibit efficacy against multidrug-resistant pathogens, aligning with the WHO’s priority pathogens list.

The synthesis of 4-(4-Chlorophenyl)semicarbazide Hydrochloride typically involves the reaction of 4-chlorophenyl isocyanate with hydrazine derivatives, followed by hydrochloric acid treatment. This process highlights its stability under acidic conditions, a feature often leveraged in peptide coupling reactions. Analytical techniques like HPLC and NMR spectroscopy are essential for purity verification, as impurities can significantly impact downstream applications in high-throughput screening assays.

From an industrial perspective, this compound’s role extends to agrochemical formulations. Its chlorophenyl group contributes to lipophilicity, enhancing the bioavailability of crop protection agents. With the rise of sustainable agriculture, researchers are investigating its degradability profile to ensure compliance with environmental regulations—a hot topic in green chemistry forums.

Safety data sheets emphasize standard laboratory precautions when handling 4-(4-Chlorophenyl)semicarbazide Hydrochloride, though it is not classified under stringent hazard categories. Its powdered form requires protection from moisture to prevent hydrolysis, a common query among chemical storage discussions. Proper ventilation and PPE (personal protective equipment) remain best practices, as with most fine chemicals.

In material science, this compound’s ability to form coordination complexes with transition metals has sparked interest in catalysis and sensor development. For instance, its semicarbazide moiety can act as a chelating agent, enabling the design of fluorescent probes for metal ion detection—a trending application in environmental monitoring.

The market for 4-(4-Chlorophenyl)semicarbazide Hydrochloride is projected to grow alongside advancements in precision medicine and smart materials. Suppliers often highlight its availability in bulk quantities for custom synthesis projects, catering to the pharmaceutical industry’s need for scalable intermediates. Recent patents disclose its utility in kinase inhibitor designs, further driving commercial interest.

For researchers, understanding the structure-activity relationship (SAR) of this compound is critical. Computational tools like molecular docking simulations help predict its interactions with biological targets, reducing experimental trial-and-error. This aligns with the broader shift toward AI-driven drug discovery, a dominant theme in 2023’s scientific conferences.

Environmental impact assessments of 4-(4-Chlorophenyl)semicarbazide Hydrochloride derivatives are increasingly scrutinized, particularly regarding bioaccumulation potential. Regulatory bodies such as the EPA and ECHA require detailed ecotoxicity data, influencing R&D strategies. This compound’s moderate solubility in water necessitates careful waste management protocols, a frequent topic in laboratory safety webinars.

In summary, 4-(4-Chlorophenyl)semicarbazide Hydrochloride (CAS No. 124700-01-2) represents a versatile scaffold in modern chemistry. Its applications span from medicinal chemistry to advanced materials, reflecting interdisciplinary innovation. As scientific communities prioritize targeted therapies and eco-friendly synthesis, this compound’s relevance will likely expand, warranting continued exploration in peer-reviewed studies.